Cas no 639784-17-1 (Propanoic acid, 2-(4-formyl-2,6-dimethylphenoxy)-2-methyl-, ethyl ester)

• Product Name: Propanoic acid, 2-(4-formyl-2,6-dimethylphenoxy)-2-methyl-, ethyl ester
• CAS No: 639784-17-1
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 1670918
• PubChem ID: 23159322
• Update Time: 2025-04-21

Propanoic acid, 2-(4-formyl-2,6-dimethylphenoxy)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-formyl-2,6-dimethylphenoxy)-2-methyl-, ethyl ester
• Ethyl 2-(4-formyl-2,6-dimethylphenoxy)-2-methylpropanoate
• SCHEMBL814693
• DB-111570
• YXTQDIKNBLWVJF-UHFFFAOYSA-N
• F96796
• 639784-17-1
• 2-(4-Formyl-2,6-dimethyl-phenoxy)2-methyl-propionic acid ethyl ester
• 2-(4-FORMYL-2,6-DIMETHYLPHENOXY)-2-METHYLPROPANOIC ACID ETHYL ESTER

• Inchi： 1S/C15H20O4/c1-6-18-14(17)15(4,5)19-13-10(2)7-12(9-16)8-11(13)3/h7-9H,6H2,1-5H3
• InChI Key： YXTQDIKNBLWVJF-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC(C=O)=CC=1C)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6